Cas no 6049-57-6 (Coenzyme A, S-(hydrogen 2-ethylpropanedioate))

• Product Name: Coenzyme A, S-(hydrogen 2-ethylpropanedioate)
• CAS No: 6049-57-6
• Molecular Formula: C₂₆H₄₂N₇O₁₉P₃S
• Molecular Weight: 881.6335
• CID: 4655743
• PubChem ID: 16757550

Coenzyme A, S-(hydrogen 2-ethylpropanedioate) Properties

Names and Identifiers

• 2-[2-[3-[[4-[[[5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]o
• Ethylmalonyl-CoA
• Ethylmalonyl coenzyme A
• Coenzyme A, S- ethylmalonate (6CI,7CI)
• Coenzyme A, S-(hydrogen ethylpropanedioate) (9CI)
• Coenzyme A, S-(hydrogen ethylmalonate) (8CI)
• Coenzyme A, S-(hydrogen 2-ethylpropanedioate)
• Ethylmalonyl coenzyme A
• S-(hydrogen2-ethylpropanedioate)coenzymeA
• PubChem CID: 16757550; (Acyl-CoA); [M+H]+;
• 6049-57-6
• SCHEMBL24456
• 2-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanylcarbonyl]butanoic acid
• Ethylmalonyl Coenzyme A (sodium salt)
• DTXSID901346858
• Coenzyme A, S-(hydrogen ethylpropanedioate) (9CI)
• Coenzyme A, S-ethylmalonate (6CI,7CI)
• Ethylmalonyl-CoA
• 2-(((2-(3-((2R)-4-(((((((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-2-hydroxy-3,3-dimethylbutanamido)propanamido)ethyl)thio)carbonyl)butanoic acid
• Ethylmalonyl Coenzyme A (Ethylmalonyl-CoA)
• ethylmalonyl-coenzyme A

• InChIKey： VUGZQVCBBBEZQE-UHFFFAOYSA-N
• Inchi： 1S/C26H42N7O19P3S/c1-4-13(24(38)39)25(40)56-8-7-28-15(34)5-6-29-22(37)19(36)26(2,3)10-49-55(46,47)52-54(44,45)48-9-14-18(51-53(41,42)43)17(35)23(50-14)33-12-32-16-20(27)30-11-31-21(16)33/h11-14,17-19,23,35-36H,4-10H2,1-3H3,(H,28,34)(H,29,37)(H,38,39)(H,44,45)(H,46,47)(H2,27,30,31)(H2,41,42,43)
• SMILES： S(C(C([H])(C(=O)O[H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])N([H])C(C([H])([H])C([H])([H])N([H])C(C([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])OP(=O)(O[H])OP(=O)(O[H])OC([H])([H])C1([H])C([H])(C([H])(C([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)O1)O[H])OP(=O)(O[H])O[H])O[H])=O)=O

Computed Properties

• Exact Mass: 881.146904g/mol
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 24
• Rotatable Bond Count: 23
• Monoisotopic Mass: 881.146904g/mol
• Heavy Atom Count: 56
• Complexity: 1550
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -5
• Topological Polar Surface Area: 426
• Molecular Weight: 881.6g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs